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Compound of Interest

Compound Name: SKF 89748

Cat. No.: B3064089 Get Quote

Technical Support Center: SKF 89748
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with SKF 89748. Find answers to frequently asked

questions and troubleshooting guidance for your experiments.

Frequently Asked Questions (FAQs)
What is SKF 89748?

SKF 89748, also known as SK&F 89748 or SK&F 89748-A, is a chemical compound that acts

as an α1-adrenergic receptor agonist.[1][2] In research settings, it is primarily used to study the

effects of α1-adrenergic receptor activation. For instance, it has been shown to inhibit food and

water intake in adult male rats.[1][2]

What is the CAS Number for SKF 89748?

The CAS Registry Number for SKF 89748 is 81998-18-7.[3]

What is the shelf life of SKF 89748?

The reported shelf life for SKF 89748 is 1095 days.[3]
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Proper handling and storage of SKF 89748 are crucial to maintain its integrity and ensure the

safety of laboratory personnel.

How should I store SKF 89748?

It is recommended to store SKF 89748 at room temperature.[1] For optimal stability, especially

for long-term storage, it is advisable to store it in a cool, dry place away from direct sunlight.

Always refer to the Certificate of Analysis provided by the supplier for specific storage

recommendations.

What personal protective equipment (PPE) should I use when handling SKF 89748?

When handling SKF 89748, it is essential to use appropriate personal protective equipment

(PPE) to minimize the risk of exposure. This includes:

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the compound in powdered form or preparing solutions.

Experimental Protocols & Troubleshooting
Solution Preparation
How do I prepare a stock solution of SKF 89748?

The solubility of SKF 89748 in common laboratory solvents is not widely reported. Therefore, it

is recommended to perform small-scale solubility tests to determine the most appropriate

solvent for your application. Common solvents for similar compounds include dimethyl sulfoxide

(DMSO), ethanol, and aqueous buffers.

Workflow for Preparing a Stock Solution:
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Weigh the required amount of SKF 89748 powder

Add a small amount of the chosen solvent (e.g., DMSO)

Vortex or sonicate to dissolve

Add more solvent to reach the final desired concentration

Store the stock solution at an appropriate temperature (e.g., -20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution of SKF 89748.

Adrenergic Receptor Binding Assay
While a specific, detailed protocol for SKF 89748 is not readily available, a general protocol for

a competitive radioligand binding assay for an α1-adrenergic receptor is provided below. This

can be adapted for use with SKF 89748.

Experimental Workflow:
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Prepare cell membranes expressing the α1-adrenergic receptor

Incubate membranes with radioligand and varying concentrations of SKF 89748

Prepare assay buffer, radioligand, and competitor solutions (SKF 89748)

Separate bound from free radioligand by rapid filtration

Measure radioactivity of the filters using a scintillation counter

Analyze the data to determine the binding affinity (Ki) of SKF 89748
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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